Cas no 55864-55-6 (2-Thiopheneacetic acid,potassium salt (1:1))
55864-55-6 structure
Product Name:2-Thiopheneacetic acid,potassium salt (1:1)
CAS No:55864-55-6
MF:C6H5KO2S
MW:180.266001462936
CID:376312
PubChem ID:23696799
Update Time:2025-04-19
2-Thiopheneacetic acid,potassium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiopheneacetic acid,potassium salt (1:1)
- potassium 2-thienylacetate
- potassium,2-thiophen-2-ylacetate
- potassium thiophen-2-ylacetate
- 55864-55-6
- W0TSS2FYC0
- DTXSID80204463
- 2-THIOPHENEACETIC ACID, POTASSIUM SALT (1:1)
- potassium thiol-acetate
- SCHEMBL9341250
- NS00086595
- UNII-W0TSS2FYC0
- EINECS 259-870-7
- 2-THIOPHENEACETIC ACID, POTASSIUM SALT
- VYQLXFDWYFQLHL-UHFFFAOYSA-M
-
- Inchi: 1S/C6H6O2S.K/c7-6(8)4-5-2-1-3-9-5;/h1-3H,4H2,(H,7,8);/q;+1/p-1
- InChI Key: VYQLXFDWYFQLHL-UHFFFAOYSA-M
- SMILES: [K+].S1C=CC=C1CC(=O)[O-]
Computed Properties
- Exact Mass: 179.96475
- Monoisotopic Mass: 179.964732
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 118
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.4
Experimental Properties
- Boiling Point: 269.2°Cat760mmHg
- Flash Point: 116.6°C
- PSA: 40.13
2-Thiopheneacetic acid,potassium salt (1:1) Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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